4-Chloro-1-(2-methoxyphenoxy)-2-butanol

• Molecular Formula: C11H15ClO3
• Molecular Weight: 230.69 g/mol
• IUPAC Name: 4-chloro-1-(2-methoxyphenoxy)butan-2-ol
• InChI: InChI=1S/C11H15ClO3/c1-14-10-4-2-3-5-11(10)15-8-9(13)6-7-12/h2-5,9,13H,6-8H2,1H3
• InChI Key: JSHIKWCFBDJYEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(CCCl)O

Description

4-Chloro-1-(2-methoxyphenoxy)-2-butanol is a useful research compound. Its molecular formula is C11H15ClO3 and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2 moles (248.26 g.) of 2-methoxyphenol, 4 moles (160 g.) of sodium hydroxide, 250 ml. of water and 1 liter of isopropanol was added with stirring 2.2 moles (314.64 g.) of 1,4-dichloro-2-butanol. The mixture was refluxed gently overnight. The reaction mixture was extracted with 1 liter of isopropyl ether, dried over sodium sulfate and distilled under reduced pressure. The distillate which was collected at 136°-138° C./0.015 mm. (396.8 g.) solidified to a white crystalline solid which melted at 48°-50° C.